
An In-depth Technical Guide to the Physical
Properties of 4-Bromocinnamaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromocinnamaldehyde

Cat. No.: B015041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromocinnamaldehyde (CAS No: 49678-04-8), a valuable intermediate in organic synthesis.

The information is curated for researchers, scientists, and professionals in drug development,

with a focus on delivering precise data and detailed experimental context.

Core Physical and Chemical Properties
4-Bromocinnamaldehyde is a light yellow crystalline solid at room temperature.[1][2][3] Its key

physical and chemical identifiers are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₉H₇BrO [1][4][5][6][7][8]

Molecular Weight 211.06 g/mol [1][4][5][6][8]

Appearance
Light Yellow Solid / Crystalline

Powder
[1][2][3][9][10]

Melting Point 70-74 °C / 78-82 °C [1][2][4]

Boiling Point 310.5 °C at 760 mmHg [1][2]

Density 1.466 - 1.5 g/cm³ [1][2][9]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, Hexane, Alcohol, and

Ether. Insoluble in water.

[3][9][10][11]

Flash Point 114.5 °C [1][2][3]

Refractive Index 1.612 [1]

UV λmax 298 nm (in CHCl₃) [9][10]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of a solid organic compound like 4-Bromocinnamaldehyde.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid can be determined using a melting point apparatus.

Procedure:

Sample Preparation: A small amount of the finely powdered, dry sample of 4-
Bromocinnamaldehyde is packed into a capillary tube, sealed at one end, to a height of 2-3

mm.
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Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for

thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range. For a pure compound, this range is

typically narrow (0.5-2 °C).

Boiling Point Determination (Thiele Tube Method)
For high-boiling point solids like 4-Bromocinnamaldehyde, the boiling point is typically

determined under reduced pressure and extrapolated to atmospheric pressure. However, a

standard atmospheric boiling point determination method is described below.

Procedure:

Sample Preparation: A small amount of the substance is placed in a small test tube (fusion

tube).

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the fusion

tube with the open end submerged in the liquid.

Heating: The fusion tube is attached to a thermometer and heated in a Thiele tube containing

a high-boiling point liquid (e.g., mineral oil or silicone oil).

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is stopped, and the liquid is allowed to cool. The temperature

at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Solubility Testing
A qualitative assessment of solubility in various solvents provides insight into the polarity of the

compound.
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Procedure:

Sample and Solvent: Approximately 10-20 mg of 4-Bromocinnamaldehyde is placed in a

small test tube.

Addition of Solvent: About 1 mL of the solvent (e.g., water, ethanol, diethyl ether, chloroform)

is added to the test tube.

Observation: The mixture is agitated, and the solubility is observed at room temperature. If

the solid dissolves, it is recorded as "soluble." If it does not dissolve, it is recorded as

"insoluble." For intermediate cases, terms like "sparingly soluble" or "partially soluble" can be

used.

UV-Visible Spectroscopy
UV-Visible spectroscopy is used to identify the presence of chromophores in a molecule.

Procedure:

Sample Preparation: A dilute solution of 4-Bromocinnamaldehyde is prepared in a UV-

transparent solvent (e.g., chloroform, as indicated by the literature). The concentration

should be such that the absorbance falls within the optimal range of the spectrophotometer

(typically 0.2-1.0 AU).

Blank Measurement: The absorbance of the pure solvent is measured first to obtain a

baseline.

Sample Measurement: The cuvette is rinsed and filled with the sample solution, and the

absorbance is measured over a range of wavelengths (e.g., 200-400 nm).

Data Analysis: The wavelength of maximum absorbance (λmax) is determined from the

resulting spectrum.

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the physical characterization of a known

solid organic compound like 4-Bromocinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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